![molecular formula C27H29FN2O3 B4927842 1-(3-fluoro-4-methoxybenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide](/img/structure/B4927842.png)
1-(3-fluoro-4-methoxybenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide
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Overview
Description
1-(3-fluoro-4-methoxybenzyl)-N-(3'-methoxy-2-biphenylyl)-4-piperidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as FMeBzMPip or ML315. It is a small molecule inhibitor that has been shown to have promising results in various preclinical studies.
Mechanism of Action
FMeBzMPip exerts its pharmacological effects by inhibiting the activity of PDE4, which is an enzyme that plays a crucial role in the regulation of cyclic adenosine monophosphate (cAMP) levels. The inhibition of PDE4 leads to an increase in cAMP levels, which in turn activates CREB. The activation of CREB has been shown to have neuroprotective effects and can improve cognitive function.
Biochemical and Physiological Effects:
FMeBzMPip has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury. FMeBzMPip has also been shown to have antipsychotic effects in animal models of schizophrenia and addictive effects in animal models of drug addiction.
Advantages and Limitations for Lab Experiments
One of the main advantages of FMeBzMPip is its specificity for PDE4, which makes it a potential candidate for the treatment of various disorders without causing unwanted side effects. However, one of the limitations of FMeBzMPip is its low solubility in water, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for the research on FMeBzMPip. One of the potential applications of FMeBzMPip is in the treatment of Parkinson's disease, as it has been shown to have neuroprotective effects in animal models of the disease. Additionally, FMeBzMPip has been shown to have potential therapeutic applications in the treatment of drug addiction and schizophrenia. Further studies are needed to evaluate the safety and efficacy of FMeBzMPip in humans, and to optimize its pharmacokinetic properties.
Synthesis Methods
The synthesis of FMeBzMPip involves a multi-step process that includes the preparation of intermediate compounds. The final product is obtained through a reaction between 1-(3-fluoro-4-methoxybenzyl)-4-piperidinecarboxylic acid and 3'-methoxy-2-biphenylamine. The synthesis method has been optimized to improve the yield and purity of the final product.
Scientific Research Applications
FMeBzMPip has been studied extensively in various preclinical models for its potential therapeutic applications. It has been shown to have inhibitory effects on several enzymes and receptors, including phosphodiesterase 4 (PDE4), cyclic AMP response element-binding protein (CREB), and dopamine D2 receptor. These inhibitory effects make FMeBzMPip a potential candidate for the treatment of various disorders, including Parkinson's disease, schizophrenia, and addiction.
properties
IUPAC Name |
1-[(3-fluoro-4-methoxyphenyl)methyl]-N-[2-(3-methoxyphenyl)phenyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29FN2O3/c1-32-22-7-5-6-21(17-22)23-8-3-4-9-25(23)29-27(31)20-12-14-30(15-13-20)18-19-10-11-26(33-2)24(28)16-19/h3-11,16-17,20H,12-15,18H2,1-2H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRIMXPRLXVWPPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2CCC(CC2)C(=O)NC3=CC=CC=C3C4=CC(=CC=C4)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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